1,2,3,4,5-Pentachlorobenzene

• CAS No.: 608-93-5
• Product Name: 1,2,3,4,5-Pentachlorobenzene
• Molecular Formula: C6HCl5
• Molecular Weight: 250.3 g/mol
• IUPAC Name: 1,2,3,4,5-pentachlorobenzene
• Standard InChI: InChI=1S/C6HCl5/c7-2-1-3(8)5(10)6(11)4(2)9/h1H
• Standard InChIKey: CEOCDNVZRAIOQZ-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl
• Boiling Point: 531 °F at 760 mm Hg (NTP, 1992); 277.0 °C; 277 °C; 275-277 °C
• Colorform: Colorless needles; White crystalline solid
• Density: 1.8342 (NTP, 1992); 1.8342 at 16.5 °C; Relative density (water = 1): 1.8
• Melting Point: 187 °F (NTP, 1992); 86.0 °C; 86 °C
• Physical Description: Pentachlorobenzene appears as white crystals. (NTP, 1992); Liquid; COLOURLESS-TO-WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.
• Description: Pentachlorobenzene appears as white crystals. (NTP, 1992); Pentachlorobenzene is a member of the class of pentachlorobenzenes that is benzene in which five of the hydrogens are replaced by chlorines. Now classed as a persistent organic pollutant under the Stockholm Convention. It has a role as a persistent organic pollutant.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); 3.32e-06 M; In water, 0.831 mg/L at 25 °C; In water, 0.18 to 1.34 mg/L at 22-25 °C; Insoluble in ethanol; slightly soluble in ether, benzene, chloroform and carbon disulfide; Solubility in water: none
• Synonyms: 1,2,3,4,5-Pentachlorobenzene; 2,3,4,5,6-Pentachlorobenzene; NSC 1857; PCB; Pentachlorobenzene; QCB; Pentachlorobenzene
• Vapor Density: Relative vapor density (air = 1): 8.6
• Vapor Pressure: 0.00 mmHg; 0.002 mm Hg at 25 °C; Vapor pressure, Pa at 25 °C: ~ 2
• PubChem Compound: 11855
• Last Modified: Nov 11 2021